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Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696

Disclaimer: Detailed experimental data and specific applications for 2,3,5-trinitronaphthalene
as an energetic material are not readily available in the reviewed literature. The following
information is based on the properties and applications of commercially available
trinitronaphthalene, which is typically a mixture of isomers, primarily 1,3,5-, 1,4,5-, and 1,3,8-
trinitronaphthalene. The energetic properties of the specific 2,3,5-isomer are not well-
documented.

Introduction

Trinitronaphthalene (TNN), with the chemical formula C10HsN3Os, is a polynitro-aromatic
hydrocarbon that has been explored for its utility as a secondary explosive.[1][2] Like other
aromatic nitro compounds, its explosive properties are derived from the presence of multiple
nitro groups attached to the aromatic rings, which act as oxidizing agents.[3] Commercially,
trinitronaphthalene is available as a mixture of isomers, and its application has been limited
due to its difficulty in detonation and being largely superseded by more modern energetic
materials.[4]

Physicochemical and Explosive Properties

The properties of trinitronaphthalene can vary depending on the specific isomer or the isomeric
ratio in a mixture. The data presented below is for the common mixture of isomers and
individual, more studied isomers.

Table 1: Physicochemical Properties of Trinitronaphthalene Isomers and Mixture
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1,3,5- 1,4,5- 1,8- Commercial
Property Trinitronaphth  Trinitronaphth Dinitronaphtha  Mixture (1,3,5-,
alene alene lene 1,4,5-,1,3,8-)
Molecular
C10H5N30e6 C10Hs5N30e6 C10H6N204 C10H5N30e6
Formula
Molecular Weight  263.16 g/mol 263.16 g/mol 218.17 g/mol ~263.16 g/mol
Melting Point - - - 115°C
Oxygen Balance - - -139.4% -100.3%
Deflagration
. - - 318 °C 350 °C
Point

Data for individual trinitronaphthalene isomers' melting point, oxygen balance, and deflagration
point are not specified in the search results.

Table 2: Energetic Properties of Trinitronaphthalene Isomers and Mixture
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Commercial

1,3,5- 1,4,5- 1,5- 1,8- Mixture
Property Trinitronap Trinitronap Dinitronaph  Dinitronaph (1,3,5-,

hthalene hthalene thalene thalene 1,4,5-,

1,3,8-)
Velocity of
Detonation - 6,270 m/s 5,520 m/s 5,380 m/s 6,000 m/s
(vOD)
Detonation
19.32 GPa 13.00 GPa 13.10 GPa

Pressure

3.521 kJ/mol 3.064 kJ/mol 3.031 kJ/mol
Heat of ) ) )

] (experimental - (experimental  (experimental
Detonation
) )
Impact
Reactivity
9.52J 11.02J 18.37 J

(Drop
Energy)

Note: Data for 2,3,5-trinitronaphthalene is not available in the search results. The table
includes data for dinitronaphthalene isomers for comparative purposes as they are precursors.

[4]
Synthesis Protocol: General Nitration of
Naphthalene

The synthesis of trinitronaphthalene is a multi-step process involving the nitration of
naphthalene. The exact isomer distribution is dependent on the reaction conditions and the
nitrating agents used.[4] A general pathway is outlined below.

Experimental Workflow for Trinitronaphthalene Synthesis
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Caption: General synthesis pathway for trinitronaphthalene isomers.
Protocol:

» Mononitration: Naphthalene is nitrated with concentrated nitric acid to yield primarily 1-
nitronaphthalene.[4]

 Dinitration: The 1-nitronaphthalene is then subjected to further nitration using a mixed acid of
nitric acid and sulfuric acid. This step produces a mixture of dinitronaphthalene isomers,
mainly 1,5- and 1,8-dinitronaphthalene. The ratio of these isomers can be influenced by the
specific nitrating agent and reaction conditions.[4]
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« Trinitration: The mixture of dinitronaphthalenes is then nitrated with a stronger mixed acid to
produce a mixture of trinitronaphthalene isomers. For instance, the nitration of 1,5-
dinitronaphthalene can yield both 1,3,5- and 1,4,5-trinitronaphthalenes, while 1,8-
dinitronaphthalene primarily yields 1,3,8-trinitronaphthalene.[4]

o Separation: The separation of individual trinitronaphthalene isomers is a complex process
and is not typically performed for commercial applications.

Application in Energetic Materials

Due to its relatively low detonation velocity and difficulty in initiation, trinitronaphthalene has
found limited use as a secondary explosive.[4] It has been historically used in mixtures with
other explosive compounds, for instance, as a component in grenade fillings.[4] However, it is
rarely used in modern energetic material formulations.

Safety and Handling

Trinitronaphthalene is classified as an explosive and a strong oxidizing agent.[3] It may explode
when exposed to heat or fire, with the primary hazard being the blast effect of an instantaneous
explosion.[2][3] As an aromatic nitro compound, it can react vigorously with reducing agents,
which may lead to detonation.[3] It is also sensitive to the presence of bases like sodium
hydroxide, which can cause it to explode.[3] Standard safety precautions for handling explosive
materials should be strictly followed. This includes the use of appropriate personal protective
equipment, avoiding heat, sparks, and open flames, and storing the material in a cool, dry, and
well-ventilated area away from incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application of Trinitronaphthalene Isomers in Energetic
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435696#application-of-2-3-5-trinitronaphthalene-
in-energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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